Cas no 2025521-07-5 (2-(3,4-difluorophenyl)-6-fluorobenzaldehyde)

• Product Name: 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde
• CAS No: 2025521-07-5
• MF: C₁₃H₇F₃O
• MW: 236.189294099808
• CID: 6543528
• PubChem ID: 165566346
• Update Time: 2025-11-01

2-(3,4-difluorophenyl)-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde
• EN300-1585854
• 2025521-07-5

• Inchi： 1S/C13H7F3O/c14-11-3-1-2-9(10(11)7-17)8-4-5-12(15)13(16)6-8/h1-7H
• InChI Key： MSTLQCPCEPHQAM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)C1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 236.04489933g/mol
• Monoisotopic Mass: 236.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde

Introduction to 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde (CAS No. 2025521-07-5)

2-(3,4-difluorophenyl)-6-fluorobenzaldehyde (CAS No. 2025521-07-5) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a benzaldehyde core with fluorine substitutions at specific positions, which confer it with distinct electronic and steric properties.

The molecular formula of 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde is C₁₃H₈F₃O, and its molecular weight is approximately 241.19 g/mol. The presence of multiple fluorine atoms imparts significant electron-withdrawing effects, making this compound highly reactive and versatile in synthetic chemistry. These properties have led to its exploration in the development of novel pharmaceuticals, advanced materials, and functional molecules.

In the realm of medicinal chemistry, 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde has shown promise as a building block for the synthesis of bioactive compounds. Fluorinated aromatic compounds are known for their ability to modulate biological activities and improve the pharmacokinetic properties of drugs. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on various enzymes and receptors, making them potential candidates for the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One notable application of 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde is in the development of targeted therapies for cancer. Researchers have synthesized derivatives that selectively target cancer cells while sparing healthy tissues. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited selective cytotoxicity against breast cancer cells by inhibiting the activity of a key enzyme involved in cell proliferation. This finding highlights the potential of 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde as a lead compound for further drug development.

Beyond its medicinal applications, 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde has also found use in materials science. The unique electronic properties conferred by the fluorine substituents make it an attractive candidate for the synthesis of functional materials such as organic semiconductors and luminescent materials. These materials have potential applications in electronic devices, sensors, and optical technologies. A recent study published in Advanced Materials explored the use of 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde-based polymers as efficient electron transport layers in organic photovoltaic cells, demonstrating improved device performance.

The synthesis of 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by oxidative cleavage steps. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses. For example, a study published in Organic Letters reported a palladium-catalyzed coupling reaction that yielded high purity 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde with excellent regioselectivity.

In conclusion, 2-(3,4-difluorophenyl)-6-fluorobenzaldehyde (CAS No. 2025521-07-5) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for the development of novel drugs and functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in modern scientific research.